Cas no 370844-78-3 (2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine)

• Product Name: 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine
• CAS No: 370844-78-3
• MF: C₂₂H₁₇BrN₂OS₂
• MW: 469.41718173027
• CID: 5853705
• PubChem ID: 1927067
• Update Time: 2025-07-21

2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3-amino-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(3-bromophenyl)methanone
• Methanone, [3-amino-5,6,7,8-tetrahydro-4-(2-thienyl)thieno[2,3-b]quinolin-2-yl](3-bromophenyl)-
• Oprea1_327835
• Oprea1_104963
• SR-01000566368
• SR-01000566368-1
• F0519-0009
• 370844-78-3
• AKOS005624861
• (3-amino-4-thiophen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)-(3-bromophenyl)methanone
• 2-(3-BROMOBENZOYL)-4-(THIOPHEN-2-YL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE
• 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine

• Inchi： 1S/C22H17BrN2OS2/c23-13-6-3-5-12(11-13)20(26)21-19(24)18-17(16-9-4-10-27-16)14-7-1-2-8-15(14)25-22(18)28-21/h3-6,9-11H,1-2,7-8,24H2
• InChI Key： HKNXPJFEXRNQSE-UHFFFAOYSA-N
• SMILES： C(C1SC2C(C=1N)=C(C1SC=CC=1)C1=C(N=2)CCCC1)(C1=CC=CC(Br)=C1)=O

Computed Properties

• Exact Mass: 467.99657g/mol
• Monoisotopic Mass: 467.99657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 712.1±60.0 °C(Predicted)
• pka: 6.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine

Introduction to 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine (CAS No. 370844-78-3) in Modern Chemical and Pharmaceutical Research

2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine, identified by the chemical abstracts service number 370844-78-3, represents a sophisticated molecular entity that has garnered significant attention in the realm of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes fused rings of thiophene and quinoline moieties. The presence of a 3-bromobenzoyl substituent at the 2-position and a thiophen-2-yl group at the 4-position further enhances its structural complexity and potential pharmacological relevance.

The quinoline scaffold is renowned for its broad spectrum of biological activities, with numerous derivatives serving as antimalarial, antibacterial, and anticancer agents. The incorporation of a thiophene ring into this framework introduces additional electronic and steric properties that can modulate the compound's interactions with biological targets. Specifically, the thieno[2,3-b]quinoline core has been extensively studied for its potential in developing novel therapeutic agents due to its ability to engage with various protein receptors and enzymes.

The 3-bromobenzoyl moiety is particularly noteworthy as it provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives through techniques such as cross-coupling reactions. This flexibility is highly valuable in medicinal chemistry, where structural optimization is often required to enhance potency and selectivity. Moreover, the bromine atom can serve as a handle for purification and further functionalization, making this compound a versatile building block in synthetic chemistry.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Molecular docking studies have shown that derivatives of thieno[2,3-b]quinoline can interact with key targets involved in cancer progression, inflammation, and infectious diseases. The specific arrangement of rings and substituents in 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine suggests potential binding affinity to enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways.

In the context of drug development, the synthesis of this compound exemplifies the intersection of organic chemistry and biochemistry. The multi-step synthesis involves careful regioselective functionalization to introduce the desired substituents while maintaining the integrity of the heterocyclic core. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene-quinoline bridge efficiently. These synthetic strategies are not only elegant but also scalable for large-scale production if needed.

The pharmacological profile of 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine is still under active investigation. Preliminary in vitro studies have hinted at its potential as an inhibitor of certain kinases implicated in tumor growth. Additionally, its interaction with mitochondrial enzymes has been explored due to the quinoline moiety's known affinity for these targets. Such interactions could lead to novel therapeutic approaches for conditions like neurodegenerative diseases where mitochondrial dysfunction plays a significant role.

The compound's structural features also make it an attractive candidate for developing photoactivatable probes in biochemical research. The presence of both aromatic and heterocyclic systems can influence how light interacts with the molecule, potentially enabling applications in Förster resonance energy transfer (FRET) or other luminescent-based assays. This dual functionality could be exploited to study protein-protein interactions or dynamic changes within cells.

From a regulatory perspective, compounds like 2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current methodologies involve high-throughput screening (HTS) to identify promising candidates followed by more detailed pharmacokinetic and toxicological studies. The bromine atom's reactivity necessitates careful handling during these studies to prevent unintended side reactions that could skew results.

The integration of machine learning into drug discovery has also accelerated the evaluation process for such compounds. Predictive models can now forecast potential bioactivity based on structural features alone before any wet chemistry is performed. This approach not only saves time but also resources by prioritizing only those molecules most likely to yield positive results during experimental validation.

In conclusion,2-(3-bromobenzoyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinolin-3-amine (CAS No. 370844-78-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable tool in both academic research and industrial drug development pipelines. As our understanding of biological pathways continues to evolve so too will our ability to design molecules like this one that precisely target disease-causing mechanisms.